Cas no 2913410-40-7 (5-Bromo-3-(bromomethyl)isoxazole)

5-Bromo-3-(bromomethyl)isoxazole structure

2913410-40-7 structure

Product Name:5-Bromo-3-(bromomethyl)isoxazole

CAS No:2913410-40-7

MF:C₄H₃Br₂NO

MW:240.880719423294

CID:6943967

PubChem ID:167741834

Update Time:2025-05-07

5-Bromo-3-(bromomethyl)isoxazole Chemical and Physical Properties

Names and Identifiers

- EN300-31981177
- 5-bromo-3-(bromomethyl)-1,2-oxazole
- 2913410-40-7
- 5-Bromo-3-(bromomethyl)isoxazole
- Inchi： 1S/C4H3Br2NO/c5-2-3-1-4(6)8-7-3/h1H,2H2
- InChI Key： GDHIHPNQIGGZQV-UHFFFAOYSA-N
- SMILES： BrCC1C=C(ON=1)Br

Computed Properties

Exact Mass: 240.85609Da
Monoisotopic Mass: 238.85814Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 80.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26Å²

5-Bromo-3-(bromomethyl)isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-31981177-0.05g	5-bromo-3-(bromomethyl)-1,2-oxazole	2913410-40-7	95%	0.05g	$1657.0	2023-11-13
Enamine	EN300-31981177-0.1g	5-bromo-3-(bromomethyl)-1,2-oxazole	2913410-40-7	95%	0.1g	$1735.0	2023-11-13
Enamine	EN300-31981177-0.25g	5-bromo-3-(bromomethyl)-1,2-oxazole	2913410-40-7	95%	0.25g	$1814.0	2023-11-13
Enamine	EN300-31981177-0.5g	5-bromo-3-(bromomethyl)-1,2-oxazole	2913410-40-7	95%	0.5g	$1893.0	2023-11-13
Enamine	EN300-31981177-1g	5-bromo-3-(bromomethyl)-1,2-oxazole	2913410-40-7	95%	1g	$1971.0	2023-11-13
Enamine	EN300-31981177-2.5g	5-bromo-3-(bromomethyl)-1,2-oxazole	2913410-40-7	95%	2.5g	$3865.0	2023-11-13
Enamine	EN300-31981177-5g	5-bromo-3-(bromomethyl)-1,2-oxazole	2913410-40-7	95%	5g	$5719.0	2023-11-13
Enamine	EN300-31981177-10g	5-bromo-3-(bromomethyl)-1,2-oxazole	2913410-40-7	95%	10g	$8480.0	2023-11-13

5-Bromo-3-(bromomethyl)isoxazole Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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